Cas no 1343453-38-2 (2-(3-Aminophenyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid)

• Product Name: 2-(3-Aminophenyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid
• CAS No: 1343453-38-2
• MF: C₁₈H₂₀N₂O₂
• MW: 296.363604545593
• CID: 4822026
• Update Time: 2025-11-01

2-(3-Aminophenyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-AMINOPHENYL)-3,3-DIMETHYL-1,2,3,4-TETRAHYDROQUINOLINE-6-CARBOXYLIC ACID
• 2-(3-aminophenyl)-3,3-dimethyl-2,4-dihydro-1H-quinoline-6-carboxylic acid
• 2-(3-amino-phenyl)-3,3-dimethyl-1,2,3,4-tetrahydro-quinoline-6-carboxylic acid
• 2-(3-Aminophenyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid

• Inchi： 1S/C18H20N2O2/c1-18(2)10-13-8-12(17(21)22)6-7-15(13)20-16(18)11-4-3-5-14(19)9-11/h3-9,16,20H,10,19H2,1-2H3,(H,21,22)
• InChI Key： MTHNBDBDFVGRHH-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)CC(C)(C)C(C1C=CC=C(C=1)N)N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 423
• XLogP3: 3.5
• Topological Polar Surface Area: 75.4

Additional information on 2-(3-Aminophenyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid

Introduction to 2-(3-Aminophenyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid (CAS No. 1343453-38-2)

2-(3-Aminophenyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid, identified by the CAS number 1343453-38-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroquinoline family, a class of heterocyclic structures known for their diverse biological activities and potential therapeutic applications. The presence of both an amino group and a carboxylic acid moiety in its molecular framework suggests multifunctionality, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2-(3-Aminophenyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid features a fused ring system with a benzene ring attached to a piperidine-like core. The 3-amino substituent on the phenyl ring and the 6-carboxylic acid group at the quinoline scaffold introduce reactive sites that can be exploited for chemical modifications and biological interactions. This unique arrangement has prompted researchers to investigate its potential role in modulating various biological pathways.

In recent years, there has been growing interest in tetrahydroquinoline derivatives due to their reported pharmacological properties. Studies have indicated that compounds within this class exhibit activities such as kinase inhibition, anti-inflammatory effects, and antimicrobial properties. The dimethyl substitution at the 3-position of the tetrahydroquinoline ring enhances lipophilicity, which can improve membrane permeability and oral bioavailability—key factors in drug design. The combination of these structural features makes 2-(3-Aminophenyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid a compelling subject for further investigation.

One of the most exciting aspects of this compound is its potential in oncology research. Recent studies have highlighted the role of tetrahydroquinoline derivatives in targeting specific enzymes involved in cancer cell proliferation. The amino group on the phenyl ring can engage in hydrogen bonding or form salt bridges with protein targets, while the carboxylic acid group may participate in ionic interactions or serve as a site for covalent bond formation. These interactions could lead to the development of novel inhibitors against critical cancer-related kinases or other enzymes.

Moreover, the structural similarity of 2-(3-Aminophenyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid to known bioactive molecules has prompted researchers to explore its derivatives as scaffolds for drug design. By modifying specific functional groups or introducing additional substituents, chemists can fine-tune the pharmacokinetic and pharmacodynamic properties of this compound. Such modifications are essential for optimizing drug candidates for clinical use.

The synthesis of 2-(3-Aminophenyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid presents both challenges and opportunities. Traditional synthetic routes involve multi-step reactions that require careful control of reaction conditions to avoid unwanted side products. However, advances in catalytic methods and asymmetric synthesis have made it possible to produce this compound with higher yields and purity. These improvements are crucial for enabling further biological testing and preclinical studies.

In preclinical research, 2-(3-Aminophenyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid has been evaluated for its potential effects on various disease models. Initial studies suggest that it may exhibit inhibitory activity against certain enzymes overexpressed in tumor cells. Additionally, its ability to cross cell membranes could make it an effective candidate for delivering therapeutic agents directly to target sites within cancer cells. These findings underscore the importance of continued investigation into this compound's therapeutic potential.

The development of novel pharmaceuticals relies heavily on understanding how compounds interact with biological systems at the molecular level. Computational modeling and high-throughput screening techniques have become indispensable tools in modern drug discovery. By leveraging these technologies, researchers can predict how 2-(3-Aminophenyl)-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid might behave within different biological contexts and identify possible lead compounds for further optimization.

The future prospects for 2-(3-Aminophenyl)-3，dimethyl -1，2， 34 -tetrahydroquinoline - 6 -carboxylicacid (CAS No .134 45 53 -38 - 22 ) are promising , given its unique structural features and reported bioactivities . Further studies are needed to elucidate its mechanism of action , assess its safety profile , and explore its potential as a therapeutic agent . Collaborative efforts between synthetic chemists , biologists ，and pharmacologists will be crucial in translating laboratory findings into tangible medical benefits . p >